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Compound of Interest

Compound Name: 2,2',4'-Trichloroacetophenone

Cat. No.: B044736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core properties, synthesis, and safety

information for 2,2',4'-Trichloroacetophenone (CAS No. 4252-78-2). The information is

compiled and presented to support research, development, and drug discovery activities.

Chemical and Physical Properties
2,2',4'-Trichloroacetophenone is a halogenated organic compound classified as a ketone.[1]

It presents as an off-white or yellow crystalline solid.[2][3] This compound serves as a crucial

intermediate in the synthesis of various pharmaceuticals and agrochemicals.[4][5]

Table 1: Physical and Chemical Properties of 2,2',4'-
Trichloroacetophenone
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Property Value Source(s)

CAS Number 4252-78-2 [2]

Molecular Formula C₈H₅Cl₃O [3]

Molecular Weight 223.48 g/mol [3][6]

Appearance
Off-white or yellow crystalline

powder/solid
[2][3][7]

Melting Point 47-57 °C [3][7][8][9]

Boiling Point 130-135 °C at 4 mmHg [3][4][10]

Density 1.312 g/cm³ [3][4][10]

Solubility
Insoluble in water; Soluble in

organic solvents.
[1][2][3][6]

Flash Point >110 °C (>230 °F) [3][4]

Refractive Index 1.5510 - 1.565 (estimate) [3][4][8]

Vapor Pressure 0.00186 mmHg at 25°C [4]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 2,2',4'-
Trichloroacetophenone.

Table 2: Spectroscopic Data for 2,2',4'-
Trichloroacetophenone
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Spectrum Type Key Peaks/Signals Source(s)

¹H NMR
Data available, confirms

structure.
[2][9]

IR (KBr Pellet)

Characteristic C=O stretching

vibration between 1685–1690

cm⁻¹

[2][5]

Mass Spectrometry

m/z top peak: 173; 2nd

highest: 175; 3rd highest: 145.

[M+H]⁺: 222.9

[2][5][11]

Experimental Protocols
Synthesis of 2,2',4'-Trichloroacetophenone via Friedel-
Crafts Acylation
A common method for the synthesis of 2,2',4'-Trichloroacetophenone is the Friedel-Crafts

acylation of 1,3-dichlorobenzene.[3][12][13]

Materials:

1,3-dichlorobenzene

Chloroacetyl chloride

Anhydrous aluminum trichloride

Methylene chloride (solvent)

Ice water

Dilute hydrochloric acid

Anhydrous sodium sulfate

Petroleum ether
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Procedure:

To a three-necked flask equipped with a stirrer, add 1,3-dichlorobenzene and methylene

chloride at room temperature.[3]

While stirring, add anhydrous aluminum trichloride in batches.[3]

Heat the reaction mixture to reflux and maintain for 3 hours.[3]

After the reaction is complete, carefully pour the mixture into ice water to quench the

reaction.[3]

Separate the organic and aqueous phases.[3]

Wash the organic phase, dry it with anhydrous sodium sulfate, and filter.[3]

Concentrate the filtrate by rotary evaporation.[3]

Add petroleum ether to the residue and cool to promote crystallization.[3]

Collect the crystallized product by filtration, wash with a small amount of cold petroleum

ether, and dry under vacuum.[3]

A patent for this process describes a similar method involving the reaction of m-

dichlorobenzene and chloroacetyl chloride with aluminum chloride, followed by hydrolysis with

dilute hydrochloric acid, extraction, and purification.[13]

1,3-Dichlorobenzene +
Chloroacetyl Chloride +

Anhydrous Aluminum Chloride

Friedel-Crafts Acylation
(Reflux, 3h)

Quenching
(Ice Water) Phase Separation Washing & Drying

(Anhydrous Na₂SO₄)
Organic Phase Solvent Evaporation Crystallization

(Petroleum Ether) 2,2',4'-Trichloroacetophenone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,2',4'-Trichloroacetophenone.

Safety and Toxicology
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2,2',4'-Trichloroacetophenone is a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Information
Hazard Statement Description Source(s)

H302 Harmful if swallowed. [9][14]

H312 Harmful in contact with skin. [9]

H314 / H315 / H318

Causes severe skin burns and

eye damage / Causes skin

irritation / Causes serious eye

damage.

[9]

H317
May cause an allergic skin

reaction.
[3]

H332 Harmful if inhaled. [9]

H335
May cause respiratory

irritation.
[3][7]

H410
Very toxic to aquatic life with

long lasting effects.
[14]

Handling and Storage:

Handle in a well-ventilated area, preferably a fume hood.[12]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[1][12]

Store in a cool, dry, dark place in a tightly sealed container.[3][4][12]

Incompatible with strong oxidizing agents and strong bases.[1][2][3]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 20-30 minutes.[1]
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Skin: Remove contaminated clothing and wash skin thoroughly with soap and water.[14]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Applications
The primary application of 2,2',4'-Trichloroacetophenone is as a chemical intermediate. It is a

key precursor in the synthesis of several antifungal agents, including isoconazole, miconazole,

and econazole.[3][4][11] It is also used in the production of certain insecticides and herbicides.

[5]

Signaling Pathways
Currently, there is no publicly available information to suggest that 2,2',4'-
Trichloroacetophenone is directly involved in specific biological signaling pathways as an

active molecule. Its primary role in the context of drug development is as a building block for

the synthesis of active pharmaceutical ingredients. Research has focused on its toxicological

profile rather than its mechanism of action on a cellular level.[5]

2,2',4'-Trichloroacetophenone
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Caption: Role of 2,2',4'-Trichloroacetophenone in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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